Cas no 949886-97-9 (Sodium 2-(difluoromethylthio)acetate)

• Product Name: Sodium 2-(difluoromethylthio)acetate
• CAS No: 949886-97-9
• MF: C₃H₃F₂NaO₂S
• MW: 164.1062977314
• CID: 2104844
• Update Time: 2023-11-18

Sodium 2-(difluoromethylthio)acetate Chemical and Physical Properties

Names and Identifiers

• 2-?[(difluoromethyl)?thio]?Acetic acid sodium salt
• Acetic acid, 2-[(difluoromethyl)thio]-, sodium salt
• CID 87708596
• 2-[(Difluoromethyl)thio]acetic acid sodium salt
• Sodium 2-(difluoromethylthio)acetate

• Inchi： 1S/C3H4F2O2S.Na/c4-3(5)8-1-2(6)7;/h3H,1H2,(H,6,7);/q;+1/p-1
• InChI Key： RSTVPAUMPYQKKC-UHFFFAOYSA-M
• SMILES： S(C(F)F)CC(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 89.9
• Topological Polar Surface Area: 65.4